Cas no 383135-71-5 (1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde
• CAS No: 383135-71-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 860040
• Update Time: 2026-04-29

1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-chloro-4-(morpholin-4-yl)-1H-pyrrole-2,5-dione
• 1-(4-bromophenyl)-3-chloro-4-morpholin-4-ylpyrrole-2,5-dione
• AC1LQN7V
• Ambcb5346065
• MolPort-002-113-972
• HMS2820I23
• 1-(4-bromophenyl)-3-chloro-4-(4-morpholinyl)-1H-pyrrole-2,5-dione
• 1-(2-MORPHOLIN-4-YL-ETHYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(2-Morpholin-4-ylethyl)-1H-pyrrole-2-carbaldehyde
• AC1NB72V
• CTK7I0119
• MolPort-000-861-529
• Oprea1_258541
• SBB018096
• STK117481
• 1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde

• Inchi： InChI=1S/C11H16N2O2/c14-10-11-2-1-3-13(11)5-4-12-6-8-15-9-7-12/h1-3,10H,4-9H2
• InChI Key： NBOGVHMDHFRKEC-UHFFFAOYSA-N
• SMILES： C1=CN(CCN2CCOCC2)C(=C1)C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde

Comprehensive Analysis of 1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde (CAS No. 383135-71-5)

The compound 1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde (CAS No. 383135-71-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a pyrrole ring with a morpholine moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The presence of the carbaldehyde group further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like 1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde has surged due to their versatility in medicinal chemistry. A growing trend in scientific literature highlights its role in designing small-molecule therapeutics, particularly for targeting protein-protein interactions. This aligns with the current focus on precision medicine and personalized therapies, where such compounds are pivotal. Additionally, its morpholine component is often associated with improved solubility and bioavailability, addressing a common challenge in drug formulation.

The synthesis of CAS No. 383135-71-5 typically involves multi-step organic reactions, including alkylation and Vilsmeier-Haack formylation. These methods are well-documented in peer-reviewed journals, reflecting the compound's relevance in academic and industrial settings. Notably, its pyrrole-2-carbaldehyde scaffold is structurally similar to several natural products, sparking interest in biomimetic synthesis and green chemistry approaches. This resonates with the global push for sustainable chemical processes, a hot topic among environmentally conscious researchers.

From a commercial perspective, 1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde is often listed by specialty chemical suppliers as a high-purity reference standard. Its applications extend beyond pharmaceuticals to include material science, where it serves as a building block for functional polymers and organic electronic materials. The compound's electron-rich nature makes it suitable for designing conductive polymers, a field gaining traction due to the rise of flexible electronics and wearable technology.

Safety and handling of CAS No. 383135-71-5 follow standard laboratory protocols for organic intermediates. While not classified as hazardous under most regulatory frameworks, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. This aligns with the increasing emphasis on laboratory safety and risk management in chemical research, topics frequently searched by professionals in the field.

In summary, 1-[2-(morpholin-4-yl)ethyl]-1H-pyrrole-2-carbaldehyde represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmaceutical intermediate and material science precursor underscores its multidisciplinary appeal. As research continues to explore its full potential, this compound is poised to remain a subject of interest in both academic and industrial chemistry circles.